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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise technical overview of Angelic Anhydride, focusing on its chemical properties,

synthesis applications, and handling protocols.

Angelic Anhydride, with a confirmed CAS number of 94487-74-8, is an aliphatic acid

anhydride.[1][2][3] While direct in-depth research on the specific biological activities and

signaling pathways of Angelic Anhydride is limited in publicly available literature, its primary

significance in the research and drug development landscape lies in its role as a reagent. It is

particularly noted for its use in the synthesis of angelate esters.[1] These esters are recognized

as the active chemical constituents responsible for the potent analgesic and spasmolytic

properties of extracts from the butterbur plant (Petasites hybridus). Some sources also indicate

that Angelic Anhydride can be sourced from the roots of Angelica sinensis.

Core Data Summary
For ease of reference and comparison, the fundamental quantitative data for Angelic
Anhydride is summarized in the tables below.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 94487-74-8 [1]

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Synonyms

(Z)-2-Methylbut-2-enoic

anhydride, 2-Methylisocrotonic

Anhydride, (Z,Z)-2-Butenoic

acid, 2-methyl-, anhydride

Appearance Powder

Solubility

Soluble in DMSO. Also soluble

in Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

Table 2: Storage and Handling
Condition Recommendation Source(s)

Storage Temperature
Store at -20°C. An alternative

source suggests 0-10°C.

Long-term Storage of Stock

Solution

Use within 6 months when

stored at -80°C.

Short-term Storage of Stock

Solution

Use within 1 month when

stored at -20°C.

Shipping Condition Shipped with blue ice.

Handling Precautions

Causes severe skin burns and

eye damage. May be corrosive

to metals.

Experimental Protocols
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Detailed experimental protocols for the direct biological application of Angelic Anhydride are

not readily available in the surveyed literature. However, its application as a reagent in

chemical synthesis is documented. Below is a generalized protocol for the synthesis of

angelate esters, a key application for drug development professionals interested in the

therapeutic actions of these compounds.

Synthesis of Angelate Esters using Angelic Anhydride
This protocol outlines a general procedure for the esterification of an alcohol using Angelic
Anhydride. The specific conditions may require optimization based on the substrate.

Materials:

Angelic Anhydride (CAS 94487-74-8)

Alcohol substrate

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Pyridine, Triethylamine, or DMAP - 4-Dimethylaminopyridine)

Stir plate and magnetic stir bar

Round bottom flask and condenser (if heating is required)

Inert atmosphere setup (e.g., Nitrogen or Argon)

Standard workup and purification reagents and equipment (e.g., separatory funnel, rotary

evaporator, silica gel for chromatography)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve the

alcohol substrate in the chosen anhydrous aprotic solvent.

Addition of Base: Add the base to the reaction mixture. The base acts as a scavenger for the

angelic acid byproduct.
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Addition of Angelic Anhydride: Slowly add Angelic Anhydride to the stirred solution. An

exothermic reaction may occur.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC). The reaction can be run at room temperature or heated to reflux if necessary to

drive it to completion.

Workup: Once the reaction is complete, quench the reaction by adding water or a saturated

aqueous solution of a mild base (e.g., sodium bicarbonate).

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a

suitable organic solvent (e.g., ethyl acetate, dichloromethane).

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., sodium sulfate or

magnesium sulfate), filter, and concentrate the solvent using a rotary evaporator. The crude

product can then be purified by column chromatography on silica gel to yield the pure

angelate ester.

Visualizations
Logical Workflow for Angelate Ester Synthesis
The following diagram illustrates the general workflow for the synthesis of angelate esters using

Angelic Anhydride, as described in the experimental protocol.
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Caption: Workflow for the synthesis of angelate esters.
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Signaling Pathways
At present, there is a notable absence of published research detailing the specific signaling

pathways directly modulated by Angelic Anhydride. Its primary known role is as a synthetic

precursor. Therefore, a diagrammatic representation of a signaling pathway involving Angelic
Anhydride would be speculative and is not included in this technical guide. Researchers

investigating the biological effects of angelate esters may find relevant signaling pathway

information for those downstream compounds.

In conclusion, Angelic Anhydride is a valuable reagent for the synthesis of biologically active

angelate esters. While its direct biological activity is not well-characterized, its utility in synthetic

chemistry makes it a compound of interest for researchers in drug development and natural

products chemistry. Further research is warranted to explore any potential direct biological

roles of Angelic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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